Cas no 1996612-82-8 (1-(5-bromopyridin-3-yl)hexane-1,3-dione)

• Product Name: 1-(5-bromopyridin-3-yl)hexane-1,3-dione
• CAS No: 1996612-82-8
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6279266
• PubChem ID: 165485483
• Update Time: 2025-05-21

1-(5-bromopyridin-3-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)hexane-1,3-dione
• 1996612-82-8
• EN300-1124859

• Inchi： 1S/C11H12BrNO2/c1-2-3-10(14)5-11(15)8-4-9(12)7-13-6-8/h4,6-7H,2-3,5H2,1H3
• InChI Key： IAXMNUYFNAKWKB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CC(CCC)=O)=O

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47Ų

Additional information on 1-(5-bromopyridin-3-yl)hexane-1,3-dione

1-(5-Bromopyridin-3-yl)hexane-1,3-dione: A Comprehensive Overview

1-(5-Bromopyridin-3-yl)hexane-1,3-dione, also known by its CAS number 1996612-82-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hexane-1,3-dione backbone with a 5-bromopyridin-3-yl substituent. The presence of the bromine atom in the pyridine ring introduces interesting electronic properties, making this compound a valuable tool for various applications.

The synthesis of 1-(5-bromopyridin-3-yl)hexane-1,3-dione typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The hexane-1,3-dione moiety serves as a versatile platform for further functionalization. For example, recent research has demonstrated that 1-(5-bromopyridin-3-yl)hexane-1,3-dione can be used as a building block for constructing conjugated polymers with tailored electronic properties. These polymers exhibit excellent charge transport characteristics, making them suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

In addition to its role in materials science, 1-(5-bromopyridin-3-yl)hexane-1,3-dione has shown potential in medicinal chemistry. The bromine substituent in the pyridine ring can act as a bioisostere, enabling the compound to interact with specific biological targets. Recent studies have investigated its activity against various enzymes and receptors, highlighting its potential as a lead compound for drug discovery.

The structural versatility of 1-(5-bromopyridin-3-yl)hexane-1,3-dione also makes it an attractive candidate for catalytic transformations. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it has demonstrated high efficiency in promoting selective bond formations. This capability opens up new avenues for asymmetric synthesis and sustainable chemical processes.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of 1-(5-bromopyridin-3-yl)hexane-1,3-dione. These methods provide detailed insights into the molecular architecture and ensure that the compound meets stringent quality standards required for both academic and industrial applications.

The environmental impact of synthesizing and using 1-(5-bromopyridin-3-yl)hexane-1,3-dione has also been a topic of recent research. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production. For example, solvent-free reaction conditions and recyclable catalysts are being tested to enhance the sustainability of this compound's synthesis.

In conclusion, 1-(5-bromopyridin-3-yL)hexane-l , 3 -dione strong > stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and a lead compound in drug discovery. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.